Cas no 1058226-39-3 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide)

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide is a heterocyclic compound featuring a benzothiazole core linked to a dihydropyrimidinone moiety via an acetamide bridge. This structure imparts potential biological activity, making it of interest in medicinal chemistry and drug discovery. The presence of the 6-methylbenzothiazole group enhances stability and lipophilicity, while the dihydropyrimidinone scaffold may contribute to interactions with enzymatic targets. The compound's modular design allows for further derivatization, offering versatility in pharmacological applications. Its well-defined synthetic route ensures reproducibility, and its purity can be verified using standard analytical techniques such as HPLC and NMR. This compound is suitable for research exploring kinase inhibition or other therapeutic mechanisms.
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide structure
1058226-39-3 structure
Product Name:N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
CAS No:1058226-39-3
MF:C20H16N4O2S
MW:376.431642532349
CID:6443913
Update Time:2025-05-20

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
    • N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
    • Inchi: 1S/C20H16N4O2S/c1-13-7-8-15-17(9-13)27-20(22-15)23-18(25)11-24-12-21-16(10-19(24)26)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,22,23,25)
    • InChI Key: SSACFTFOYDFTBP-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=C(C)C=C2S1)(=O)CN1C=NC(C2=CC=CC=C2)=CC1=O

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5228-0145-2μmol
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
2μmol
$57.0 2023-09-10
Life Chemicals
F5228-0145-5μmol
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
5μmol
$63.0 2023-09-10
Life Chemicals
F5228-0145-10μmol
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
10μmol
$69.0 2023-09-10
Life Chemicals
F5228-0145-20μmol
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
20μmol
$79.0 2023-09-10
Life Chemicals
F5228-0145-1mg
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
1mg
$54.0 2023-09-10
Life Chemicals
F5228-0145-2mg
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
2mg
$59.0 2023-09-10
Life Chemicals
F5228-0145-3mg
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
3mg
$63.0 2023-09-10
Life Chemicals
F5228-0145-4mg
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
4mg
$66.0 2023-09-10
Life Chemicals
F5228-0145-5mg
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
5mg
$69.0 2023-09-10
Life Chemicals
F5228-0145-10mg
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
1058226-39-3
10mg
$79.0 2023-09-10

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1058226-39-3): A Comprehensive Overview

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1058226-39-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a derivative of benzothiazole and pyrimidine, two scaffolds that are frequently explored for their pharmacological properties.

The molecular structure of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide is characterized by a benzothiazole ring system fused with a substituted pyrimidine moiety. The presence of these heterocyclic rings imparts unique chemical and biological properties to the compound. The benzothiazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, while the pyrimidine ring contributes to the compound's overall stability and bioavailability.

Recent studies have highlighted the potential of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-y l)acetamide in the treatment of various diseases. One notable area of research is its antitumor activity. In vitro and in vivo studies have demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival.

Moreover, N-(6-methyl-1,3-benzothiazol-2-y l)-2-(6-o xo -4-p hen yl -1 , 6-d i hyd ro p y r im id in -1-y l )a cet amide has shown promise in the treatment of neurodegenerative disorders. Research indicates that it can modulate the activity of certain enzymes involved in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

In addition to its antitumor and neuroprotective properties, N-(6-methyl -1 , 3-b en z o th i az ol -2-y l ) - 2 -( 6-o xo -4-p he n yl - 1 , 6-d i hy d ro p y r im id in - 1-y l )a cet amide has been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in inflamed tissues. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The synthesis of N-(6-methyl - 1 , 3-b en z o th i az ol - 2-y l ) - 2 -( 6-o xo -4-p he n yl - 1 , 6-d i hy d ro p y r im id in - 1-y l )a cet amide involves several steps, including the formation of the benzothiazole ring and the subsequent coupling with the pyrimidine derivative. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method often depends on factors such as yield, purity, and scalability.

Pharmacokinetic studies have provided valuable insights into the behavior of N-(6-methyl - 1 , 3-b en z o th i az ol - 2-y l ) - 2 -( 6-o xo -4-p he n yl - 1 , 6-d i hy d ro p y r im id in - 1-y l )a cet amide in biological systems. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its pharmacological properties and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(6-methyl - 1 , 3-b en z o th i az ol - 2-y l ) - 2 -( 6-o xo -4-p he n yl - 1 , 6-d i hy d ro p y r im id in - 1-y l )a cet amide in human subjects. Preliminary results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential.

In conclusion, N-(6-methyl - 1 , 3-b en z o th i az ol - 2-y l ) - 2 -( 6-o xo -4-p he n yl - 1 , 6-d i hy d ro p y r im id in - 1-y l )a cet amide (CAS No. 1058226-39-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd